Cas no 108478-29-1 (4-(4-Methoxy-2-methylphenyl)benzoic acid)

• Product Name: 4-(4-Methoxy-2-methylphenyl)benzoic acid
• CAS No: 108478-29-1
• MF: C₁₅H₁₄O₃
• MW: 242.269864559174
• MDL: MFCD11920067
• CID: 2620649
• PubChem ID: 39346402
• Update Time: 2025-06-22

4-(4-Methoxy-2-methylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4'-Methoxy-2'-methyl-[1,1'-biphenyl]-4-carboxylic acid
• 4'-Methoxy-2'-methyl[1,1'-biphenyl]-4-carboxylic acid
• DTXSID90653761
• MFCD11920067
• 108478-29-1
• AKOS005821232
• 4-(4-Methoxy-2-methylphenyl)benzoic acid, 95%
• 4-(4-METHOXY-2-METHYLPHENYL)BENZOIC ACID
• 4-(4-Methoxy-2-methylphenyl)benzoic acid

• MDL： MFCD11920067
• Inchi： 1S/C15H14O3/c1-10-9-13(18-2)7-8-14(10)11-3-5-12(6-4-11)15(16)17/h3-9H,1-2H3,(H,16,17)
• InChI Key： OJZOHUSVEFOVIQ-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(C2C=CC(C(=O)O)=CC=2)=C(C)C=1

Computed Properties

• Exact Mass: 242.094294304Da
• Monoisotopic Mass: 242.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4-(4-Methoxy-2-methylphenyl)benzoic acid

Introduction to 4-(4-Methoxy-2-methylphenyl)benzoic Acid (CAS No. 108478-29-1)

4-(4-Methoxy-2-methylphenyl)benzoic acid, identified by its Chemical Abstracts Service (CAS) number 108478-29-1, is a significant compound in the realm of pharmaceutical and chemical research. This benzoic acid derivative exhibits a unique structural configuration that has garnered attention for its potential applications in medicinal chemistry and drug development.

The molecular structure of 4-(4-Methoxy-2-methylphenyl)benzoic acid consists of a benzoic acid core substituted with a 4-methoxy-2-methylphenyl group. This arrangement imparts distinct physicochemical properties, making it a valuable candidate for various chemical and biological investigations. The presence of both methoxy and methyl groups enhances its lipophilicity, which is a crucial factor in drug absorption and distribution within the body.

In recent years, the pharmaceutical industry has shown increasing interest in benzoic acid derivatives due to their diverse biological activities. Studies have highlighted the potential of such compounds in modulating inflammatory pathways, antioxidant mechanisms, and even in the development of novel anticancer agents. The specific substitution pattern in 4-(4-Methoxy-2-methylphenyl)benzoic acid suggests that it may interact with biological targets in ways that could be therapeutically beneficial.

One of the most compelling aspects of 4-(4-Methoxy-2-methylphenyl)benzoic acid is its role as a precursor or intermediate in the synthesis of more complex pharmaceutical molecules. Researchers have leveraged its structural framework to develop derivatives with enhanced pharmacological properties. For instance, modifications at the aromatic ring or the benzoic acid moiety can lead to compounds with improved solubility, bioavailability, or target specificity.

The chemical reactivity of 4-(4-Methoxy-2-methylphenyl)benzoic acid also makes it a fascinating subject for synthetic chemists. Its ability to undergo various reactions, such as esterification, amidation, or alkylation, allows for the creation of a wide array of derivatives. These derivatives can then be evaluated for their biological activity using high-throughput screening techniques, providing a rapid and efficient way to identify promising drug candidates.

Recent advancements in computational chemistry have further enhanced the study of 4-(4-Methoxy-2-methylphenyl)benzoic acid. Molecular modeling and virtual screening techniques have enabled researchers to predict how this compound might interact with biological targets at the atomic level. This approach has significantly reduced the time and cost associated with traditional drug discovery methods, allowing for more targeted and efficient research.

In addition to its pharmaceutical applications, 4-(4-Methoxy-2-methylphenyl)benzoic acid has shown promise in other areas of research. For example, its antioxidant properties have been explored in studies aimed at developing treatments for oxidative stress-related diseases. The compound's ability to scavenge free radicals may contribute to protecting cells from damage caused by reactive oxygen species.

The synthesis of 4-(4-Methoxy-2-methylphenyl)benzoic acid itself is another area of active investigation. Researchers have developed multiple synthetic routes to produce this compound with high yield and purity. These synthetic strategies often involve multi-step organic reactions, showcasing the ingenuity and precision required in modern chemical synthesis.

The safety profile of 4-(4-Methoxy-2-methylphenyl)benzoic acid is also an important consideration in its application. While preliminary studies suggest that it is well-tolerated at moderate doses, further research is needed to fully understand its toxicological profile. Comprehensive safety assessments are essential before any clinical trials can be initiated, ensuring that potential therapeutic benefits are balanced against any risks.

The future prospects for 4-(4-Methoxy-2-methylphenyl)benzoic acid are promising, given its versatile structure and potential applications. As research continues to uncover new biological activities and synthetic possibilities, this compound is likely to play an increasingly important role in both academic and industrial settings. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in realizing its full therapeutic potential.